Cas no 1783963-34-7 (4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol
• CAS No: 1783963-34-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6076938
• PubChem ID: 105426158
• Update Time: 2025-06-15

4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol
• 1783963-34-7
• EN300-1803421

• Inchi： 1S/C11H17NO2/c1-11(2,7-12)9-5-4-8(13)6-10(9)14-3/h4-6,13H,7,12H2,1-3H3
• InChI Key： OGMUXRKWYMTMEN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)(C)CN)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol

Research Briefing on 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol (CAS: 1783963-34-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol (CAS: 1783963-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its structural motif, featuring an amino and methoxy group, has been shown to enhance binding affinity and selectivity in enzyme inhibition assays. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating kinase activity, suggesting potential applications in oncology.

In addition to its role as a synthetic intermediate, this compound has been investigated for its direct biological effects. Preclinical studies indicate that it exhibits anti-inflammatory and antioxidant properties, possibly due to its phenolic structure. Researchers have explored its potential in treating neurodegenerative diseases, where oxidative stress plays a critical role. A recent in vitro study reported a significant reduction in reactive oxygen species (ROS) levels in neuronal cells treated with this compound.

The pharmacokinetic profile of 4-(1-amino-2-methylpropan-2-yl)-3-methoxyphenol has also been a subject of investigation. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest favorable bioavailability and metabolic stability, making it a promising candidate for further drug development. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active research.

Looking ahead, the integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of derivatives with enhanced therapeutic properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the full potential of this compound in addressing unmet medical needs.